Cas no 93939-74-3 ((R)-2-Amino-2-(4-fluorophenyl)acetic acid)

(R)-2-Amino-2-(4-fluorophenyl)acetic acid structure
93939-74-3 structure
Product name:(R)-2-Amino-2-(4-fluorophenyl)acetic acid
CAS No:93939-74-3
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD00042727
CID:61661
PubChem ID:124515

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-2-(4-fluorophenyl)acetic acid
    • 4-Fluoro-D-α-phenylglycine
    • 4-Fluoro-D-alpha-phenylglycine
    • 4-Fluoro-D-2-phenylglycine
    • (2R)-2-amino-2-(4-fluorophenyl)acetic acid
    • (R)-(-)-4-(FLUOROPHENYL)GLYCINE
    • (R)-4-Fluorophenylglycine
    • D-4-Fluorophenylglycine
    • H-D-Phg(4-F)-OH
    • (r)-amino-(4-fluoro-phenyl)-acetic acid
    • p-fluorophenylglycine
    • 4-fluoro-d-a-phenylglycine
    • HY-W051418
    • DTXSID00917028
    • SCHEMBL205545
    • AKOS006238374
    • AS-15899
    • Benzeneacetic acid,alpha-amino-4-fluoro-,(-alphaR)
    • CS-0043796
    • 4-fluorophenylglycine
    • 4-Fluoro-D- alpha -phenylglycine
    • MFCD00042727
    • d-(4-fluorophenyl)glycine
    • d-(4-fluorophenyl) glycine
    • JKFYKCYQEWQPTM-SSDOTTSWSA-N
    • PD197220
    • 93939-74-3
    • AKOS015853837
    • d(-)-4-fluorophenylglycine
    • 4-fluoro-d-phenylglycine
    • F0863
    • AC-19554
    • (2R)-2-azaniumyl-2-(4-fluorophenyl)acetate
    • 4-Fluoro-D-alpha-phenylglycine, >=99.0% (NT)
    • AM9510
    • EINECS 300-363-8
    • (αR)-α-Amino-4-fluorobenzeneacetic acid (ACI)
    • Benzeneacetic acid, α-amino-4-fluoro-, (R)- (ZCI)
    • D
    • D-(-)-4-Fluorophenylglycine
    • (R)-amino(4-fluorophenyl)acetic acid
    • 4-fluoro-l-phenylglycine
    • A-phenylglycine
    • 4-Fluoro-D-
    • MDL: MFCD00042727
    • Inchi: 1S/C8H8FNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
    • InChI Key: JKFYKCYQEWQPTM-SSDOTTSWSA-N
    • SMILES: [C@H](C1C=CC(F)=CC=1)(N)C(=O)O
    • BRN: 5850632

Computed Properties

  • Exact Mass: 169.053907g/mol
  • Surface Charge: 0
  • XLogP3: -1.6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 169.053907g/mol
  • Monoisotopic Mass: 169.053907g/mol
  • Topological Polar Surface Area: 63.3Ų
  • Heavy Atom Count: 12
  • Complexity: 166
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2345 (estimate)
  • Melting Point: ≥300 °C
  • Boiling Point: 289.9℃ at 760mmHg
  • Flash Point: 129.1℃
  • PSA: 63.32000
  • LogP: 1.61040
  • Optical Activity: [α]20/D −138±2°, c = 1% in 1 M HCl
  • Specific Rotation: -130° ~ -140° (c=1, 1M HCl)
  • Solubility: Not available

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Security Information

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D386990-50g
4-Fluoro-D-2-phenylglycine
93939-74-3 97%
50g
$3120 2024-05-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC2207-1G
(2R)-2-amino-2-(4-fluorophenyl)acetic acid
93939-74-3 95%
1g
¥ 528.00 2023-04-12
TRC
F594205-500mg
(R)-4-Fluorophenylglycine
93939-74-3
500mg
$161.00 2023-05-18
Key Organics Ltd
AS-15899-1MG
(R)-4-Fluorophenylglycine
93939-74-3 >98%
1mg
£37.00 2025-02-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC2207-5G
(2R)-2-amino-2-(4-fluorophenyl)acetic acid
93939-74-3 95%
5g
¥ 1,584.00 2023-04-12
TRC
F594205-250mg
(R)-4-Fluorophenylglycine
93939-74-3
250mg
$110.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F156774-5G
(R)-2-Amino-2-(4-fluorophenyl)acetic acid
93939-74-3 98%
5g
¥1357.90 2023-09-02
AstaTech
58553-1/G
D(-)-4-FLUOROPHENYLGLYCINE
93939-74-3 98%
1g
$37 2023-09-16
AstaTech
58553-25/G
D(-)-4-FLUOROPHENYLGLYCINE
93939-74-3 98%
25g
$699 2023-09-16
TRC
F594205-100mg
(R)-4-Fluorophenylglycine
93939-74-3
100mg
$64.00 2023-05-18

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Ammonium chloride
1.2 -
Reference
Screening, design and use for chiral synthesis of stereoselective nitrilases from uncultured environmental samples
, United States, , ,

Synthetic Circuit 2

Reaction Conditions
Reference
Homochiral organoelement analogs of natural compounds. I. Biocatalytic methods for production of fluorine-containing L- and D-phenylglycine on preparative scale
Soloshonok, V. A.; Galaev, I. Yu.; Svedas, V. K.; Kozlova, E. V.; Kotif, N. V.; et al, Bioorganicheskaya Khimiya, 1993, 19(4), 467-73

Synthetic Circuit 3

Reaction Conditions
Reference
Morpholine and thiomorpholine tachykinin receptor antagonists
, United States, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Pyridoxal 5′-phosphate Catalysts: 2-Aminohexano-6-lactam racemase ,  D-Amino acid amidase Solvents: Water ;  24 h, pH 8, 40 °C
Reference
Enzymatic Synthesis of Chiral Phenylalanine Derivatives by a Dynamic Kinetic Resolution of Corresponding Amide and Nitrile Substrates with a Multi-Enzyme System
Yasukawa, Kazuyuki; Asano, Yasuhisa, Advanced Synthesis & Catalysis, 2012, 354(17), 3327-3332

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Methanol ,  Water ;  pH 8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Environmental microbe nitrilase and gene sequences exhibiting stereoselectivity useful for synthesis of chiral reaction products
, United States, , ,

Synthetic Circuit 6

Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Methanol ,  Water ;  3 h, pH 8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Stereoselective nitrilases from uncultured environmental samples for chiral synthesis and genes encoding them
, United States, , ,

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Water ;  30 min, pH 8, 20 °C
1.2 Catalysts: Nitrilase
Reference
Chemoenzymatic Method for Enantioselective Synthesis of (R)-2-Phenylglycine and (R)-2-Phenylglycine Amide from Benzaldehyde and KCN Using Difference of Enzyme Affinity to the Enantiomers
Kawahara, Nobuhiro; Asano, Yasuhisa, ChemCatChem, 2018, 10(21), 5014-5020

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Phenylacetyl chloride ,  Sodium hydroxide Solvents: Water ;  pH 8 - 10, 10 °C; 2 h, 10 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
1.3 Reagents: Sodium hydroxide ,  Penicillin amidase Solvents: Water ;  6 h, 30 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2; 5 h, 120 °C
1.5 Reagents: Ammonia Solvents: Water ;  overnight, pH 5.74, 4 °C
Reference
Method for preparing D-amino acid with immobilized penicillin acylase as catalyst
, China, , ,

Synthetic Circuit 9

Reaction Conditions
Reference
Bacterial nitrilase and gene sequences exhibiting stereoselectivity useful for synthesis of chiral reaction products
, World Intellectual Property Organization, , ,

Synthetic Circuit 10

Reaction Conditions
Reference
Beta-thiopropionyl-amino acid derivatives and their use as beta-lactamase inhibitors
, World Intellectual Property Organization, , ,

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Raw materials

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Preparation Products

(R)-2-Amino-2-(4-fluorophenyl)acetic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:93939-74-3)(R)-2-Amino-2-(4-fluorophenyl)acetic acid
A11049
Purity:99%/99%
Quantity:10g/25g
Price ($):256.0/628.0